2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
Overview
Description
The compound “2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol” is a complex organic molecule that contains a thiophene ring and a pyrazole ring. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom . Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol” would be characterized by the presence of a thiophene ring and a pyrazole ring. The exact structure would depend on the specific arrangement and bonding of these components .Chemical Reactions Analysis
Thiophene and its derivatives are known to undergo a variety of chemical reactions. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol” would depend on its specific molecular structure. For example, 2-Thiopheneethanol has a boiling point of 108-109 °C/13 mmHg (lit.), a density of 1.153 g/mL at 25 °C (lit.), and is slightly soluble in water .Scientific Research Applications
Anticancer Agents
Thiophene derivatives have been utilized in the synthesis of compounds with potential anticancer properties. The presence of a thiophene ring in the molecular structure can significantly enhance the efficacy of these agents. For example, 2-Butylthiophene is used as a raw material in the synthesis of anticancer agents . The compound could serve as a precursor or an active moiety in the development of novel anticancer drugs, given its structural similarity to other active thiophene compounds.
Anti-Atherosclerotic Agents
The structural flexibility of thiophene allows for its incorporation into molecules designed to combat atherosclerosis. Compounds like 2-octylthiophene are used in the synthesis of anti-atherosclerotic agents . The subject compound could be investigated for its potential use in the prevention or treatment of atherosclerosis due to its thiophene component.
Metal Complexing Agents
Thiophene derivatives can act as ligands in metal complexes, which have various applications ranging from catalysis to materials science. The compound , with its thiophene and pyrazole components, could form complexes with metals, potentially leading to applications in organic synthesis or as part of functional materials .
Insecticide Development
The versatility of thiophene extends to the field of agriculture, where it is used in the development of insecticides. The unique structure of thiophene-containing compounds can offer new modes of action against pests . The compound being analyzed could be a candidate for creating new, more effective insecticides.
Kinase Inhibition
Thiophene derivatives are known to inhibit kinases, which are enzymes that play a crucial role in the signaling pathways of cells. Kinase inhibitors are important in the treatment of diseases such as cancer. The compound could be explored for its kinase inhibitory activity, potentially leading to new therapeutic agents .
Antimicrobial Activity
Thiophene compounds have shown effectiveness against a variety of microbial pathogens. Their incorporation into new molecules could lead to the development of novel antimicrobial drugs. Given the antimicrobial potential of thiophene, the compound could be studied for its efficacy against bacteria, fungi, or viruses .
Future Directions
Thiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science . Therefore, the study and development of novel thiophene derivatives like “2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol” could be a promising area of research in the future.
Mechanism of Action
Target of Action
The primary targets of the compound 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol are currently unknown. This compound is a derivative of thiophene, which has been reported to possess a wide range of therapeutic properties . .
Mode of Action
As a derivative of thiophene, it may share some of the biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer . .
Biochemical Pathways
Thiophene derivatives have been reported to have diverse applications in medicinal chemistry and material science , suggesting that they may affect multiple pathways.
Result of Action
As a derivative of thiophene, it may share some of the biological and physiological functions mentioned above . .
properties
IUPAC Name |
2-(4-thiophen-2-ylpyrazol-1-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2OS/c12-4-3-11-7-8(6-10-11)9-2-1-5-13-9/h1-2,5-7,12H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVDBMNDJSXOSDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CN(N=C2)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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